Cas no 10022-25-0 (1-Phenanthreneaceticacid, 7-(acetyloxy)tetradecahydro-2-(methoxycarbonyl)-2,4b-dimethyl-, [1S-(1a,2b,4ab,4ba,7a,8ab,10aa)]- (9CI))

• Product Name: 1-Phenanthreneaceticacid, 7-(acetyloxy)tetradecahydro-2-(methoxycarbonyl)-2,4b-dimethyl-, [1S-(1a,2b,4ab,4ba,7a,8ab,10aa)]- (9CI)
• CAS No: 10022-25-0
• MF: C₂₂H₃₄O₆
• MW: 394.501767635345
• CID: 180156
• Update Time: 2024-01-27

1-Phenanthreneaceticacid, 7-(acetyloxy)tetradecahydro-2-(methoxycarbonyl)-2,4b-dimethyl-, [1S-(1a,2b,4ab,4ba,7a,8ab,10aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthreneaceticacid, 7-(acetyloxy)tetradecahydro-2-(methoxycarbonyl)-2,4b-dimethyl-, [1S-(1a,2b,4ab,4ba,7a,8ab,10aa)]- (9CI)
• 16,17-Seco-5a-androstane-16,17-dioic acid, 3b-hydroxy-, 17-methyl ester,acetate (8CI)
• 1-Phenanthreneaceticacid, 7-(acetyloxy)tetradecahydro-2-(methoxycarbonyl)-2,4b-dimethyl-, [1S-(1a,2b,4ab,4ba,7a,8ab,10aa)]- (
• 2α-Methoxycarbonyl-tetradecahydro-7β-acetoxy-2β.4b-dimethyl-1β-phenanthrenessigsaeure
• 1-Phenanthreneacetic acid, 7-(acetyloxy)tetradecahydro-2-(methoxycarbonyl)-2,4b-dimethyl-, [1S-(1α,2β,4aβ,4bα,7α,8aβ,10aα)]- (9CI)

• Inchi： 1S/C22H34O6/c1-13(23)28-15-7-9-21(2)14(11-15)5-6-16-17(21)8-10-22(3,20(26)27-4)18(16)12-19(24)25/h14-18H,5-12H2,1-4H3,(H,24,25)/t14-,15-,16+,17-,18-,21-,22-/m0/s1
• InChI Key： GEHFCIDRRAUKIR-HBVZMQQDSA-N
• SMILES： [C@H]1(CC(O)=O)[C@@]2([H])[C@@]([H])([C@]3(C)[C@@]([H])(CC2)C[C@@H](OC(C)=O)CC3)CC[C@@]1(C(OC)=O)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 496.9±40.0 °C(Predicted)
• PSA: 52.54
• LogP: 3.81470
• pka: 4.69±0.10(Predicted)